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Compound of Interest

Compound Name: 2-Hexynoic acid

Cat. No.: B1330585 Get Quote

An In-depth Technical Guide to 2-Hexynoic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hexynoic acid, a short-chain alkynoic fatty acid, is a molecule of growing interest in the

scientific community, particularly in the fields of pharmacology and organic synthesis. Its unique

chemical structure, featuring a terminal carboxylic acid and an internal triple bond, imparts a

range of reactive properties and biological activities. This guide provides a comprehensive

overview of 2-Hexynoic acid, including its chemical and physical properties, synthesis

methodologies, and known biological functions, with a focus on its role as a potential

therapeutic agent.

Core Data Summary
A summary of the key identifiers and physicochemical properties of 2-Hexynoic acid is

presented below for quick reference.
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Identifier/Property Value Reference

CAS Number 764-33-0

Molecular Formula C6H8O2 [1]

Molecular Weight 112.13 g/mol

Density 0.992 g/mL at 25 °C

Boiling Point 230 °C

Refractive Index n20/D 1.460

pKa (Predicted) 2.67 ± 0.10 [1]

Experimental Protocols
The synthesis of 2-alkynoic acids, including 2-Hexynoic acid, can be achieved through various

organic chemistry methodologies. A general and common approach involves the carboxylation

of a terminal alkyne. Below is a representative protocol.

Synthesis of 2-Hexynoic Acid via Carboxylation of 1-Pentyne

This protocol describes a common method for the synthesis of 2-alkynoic acids.

Materials:

1-Pentyne

n-Butyllithium (n-BuLi) in hexanes

Dry tetrahydrofuran (THF)

Dry ice (solid carbon dioxide)

Diethyl ether

Hydrochloric acid (HCl), aqueous solution

Sodium sulfate (Na2SO4), anhydrous
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Standard glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)

Procedure:

Deprotonation of 1-Pentyne: In a flame-dried, three-necked round-bottom flask equipped

with a magnetic stir bar, a thermometer, and a nitrogen inlet, dissolve 1-pentyne in dry THF.

Cool the solution to -78 °C using a dry ice/acetone bath.

To this cooled solution, add a solution of n-butyllithium in hexanes dropwise via a syringe,

ensuring the internal temperature does not rise significantly. Stir the resulting mixture at -78

°C for 1-2 hours.

Carboxylation: While maintaining the low temperature, carefully add crushed dry ice to the

reaction mixture in small portions. A vigorous reaction may be observed. Continue stirring

until all the dry ice has sublimed and the reaction mixture has slowly warmed to room

temperature.

Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride. Transfer the mixture to a separatory funnel and acidify with dilute hydrochloric acid

to a pH of approximately 2.

Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers and

wash with brine.

Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to yield the crude 2-Hexynoic acid.

Purification: The crude product can be further purified by vacuum distillation or

recrystallization.

Biological Activity and Signaling Pathways
Recent research has highlighted the potential of 2-alkynoic fatty acids as biologically active

molecules. Their activities include antibacterial and potential antiviral effects. A significant area

of investigation is their role as inhibitors of histone deacetylases (HDACs).
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HDACs are a class of enzymes that play a crucial role in the epigenetic regulation of gene

expression. They remove acetyl groups from lysine residues on histone proteins, leading to a

more compact chromatin structure and transcriptional repression.[2][3] Inhibition of HDACs can

restore the expression of silenced genes, including tumor suppressor genes, making HDAC

inhibitors a promising class of anti-cancer agents.[4][5]

The inhibitory action of certain fatty acids on HDACs suggests a potential mechanism for 2-
Hexynoic acid's biological effects. The general mechanism of HDAC inhibition often involves

the inhibitor binding to the zinc ion in the active site of the enzyme, thereby blocking its catalytic

activity.[6]

Below is a conceptual diagram illustrating the role of HDACs in gene silencing and the effect of

an HDAC inhibitor like 2-Hexynoic acid.
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Caption: Mechanism of HDAC inhibition by 2-Hexynoic acid.
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The antibacterial activity of 2-alkynoic fatty acids has been demonstrated against various

bacteria, including multidrug-resistant strains.[7] The triple bond at the C-2 position appears to

be crucial for this activity.[7]

Conclusion
2-Hexynoic acid is a versatile molecule with significant potential in both synthetic chemistry

and pharmacology. Its established role as a building block in organic synthesis is now

complemented by emerging evidence of its biological activities, particularly as an HDAC

inhibitor and an antibacterial agent. Further research into the specific molecular targets and

mechanisms of action of 2-Hexynoic acid and its derivatives is warranted to fully explore its

therapeutic potential in drug development. This guide provides a foundational understanding for

researchers and scientists to build upon in their future investigations of this promising

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1330585#2-hexynoic-acid-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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